cyclohexyl 4-{[(4-chlorophenoxy)acetyl]amino}benzoate

• IUPAC Name: cyclohexyl 4-[[2-(4-chlorophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C21H22ClNO4/c22-16-8-12-18(13-9-16)26-14-20(24)23-17-10-6-15(7-11-17)21(25)27-19-4-2-1-3-5-19/h6-13,19H,1-5,14H2,(H,23,24)
• InChI Key: SBKSCBCUBQURNK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C21H22ClNO4
• Molecular Weight: 387.9 g/mol

Description

Cyclohexyl 4-{[(4-chlorophenoxy)acetyl]amino}benzoate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as CPAB, and it has been found to have interesting biochemical and physiological effects that make it a promising subject for further investigation.

Mechanism of Action

The mechanism of action of CPAB is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and division. This may lead to the death of cancer cells and the suppression of tumor growth.
Biochemical and Physiological Effects:
CPAB has been found to have a number of interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the synthesis of DNA and RNA. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of CPAB is that it has been found to have activity against certain types of cancer cells, which makes it a promising subject for further investigation. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully explore its potential.

Future Directions

There are a number of future directions that could be pursued in the study of CPAB. For example, researchers could investigate its potential as a treatment for other types of cancer, or they could explore its activity against other diseases. They could also work to better understand its mechanism of action, which could lead to the development of more effective treatments. Finally, they could investigate ways to improve the synthesis of CPAB, which could make it more readily available for use in scientific research.

Synthesis Methods

The synthesis of CPAB involves several steps, including the reaction of 4-chlorophenol with acetic anhydride to form 4-chloroacetophenone. This intermediate is then reacted with cyclohexylamine to form the corresponding amine. Finally, the amine is reacted with 4-chlorophenoxyacetic acid to form the target compound, CPAB.

Scientific Research Applications

CPAB has been studied for its potential applications in scientific research, particularly in the field of pharmacology. It has been found to have activity against certain types of cancer cells, and it may also have potential as a treatment for other diseases.